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Compound of Interest

Compound Name: Apixaban-13C,d3

Cat. No.: B590848

For immediate reference, Apixaban-13C,d3 should be treated as a hazardous chemical waste.
Under no circumstances should it be disposed of down the drain or in regular solid waste.
Researchers and laboratory personnel must adhere to their institution's specific hazardous
waste management protocols, which are designed to comply with federal, state, and local
regulations. The following provides a comprehensive, step-by-step guide for the safe and
proper disposal of Apixaban-13C,d3.

I. Hazard Profile and Safety Precautions

Apixaban-13C,d3, a stable isotope-labeled version of the anticoagulant Apixaban, presents
several health hazards. Safety Data Sheets (SDS) indicate that this compound is harmful if
swallowed, in contact with skin, or inhaled.[1] It is also known to cause skin and serious eye
irritation.[1] Furthermore, there is a potential for damage to organs through prolonged or
repeated exposure.[2]

Given these hazards, the following personal protective equipment (PPE) is mandatory when
handling Apixaban-13C,d3, including during disposal procedures:

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be
inspected before use and disposed of as contaminated waste after handling the compound.

[2]

o Eye Protection: Safety glasses or goggles are required to prevent eye contact.[1][2]
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» Skin and Body Protection: A laboratory coat or other protective clothing is necessary to
prevent skin contact.[2]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used in a well-ventilated area, such as a fume hood.[2]

Il. Step-by-Step Disposal Protocol

The disposal of Apixaban-13C,d3, as with most laboratory chemicals, is managed through
your institution's Environmental Health and Safety (EHS) office. The general workflow involves
segregation, proper containment and labeling, and coordination with EHS for pickup and
disposal by a licensed facility.

Step 1: Waste Identification and Segregation

o Designate as Hazardous Waste: As soon as Apixaban-13C,d3 is deemed a waste product
(e.g., expired, unused, or contaminated), it must be managed as hazardous waste.[1]

e Segregate Solid and Liquid Waste:

o Solid Waste: Unused or expired solid Apixaban-13C,d3, as well as contaminated items
such as weighing paper, gloves, and paper towels, should be collected separately. These
lightly contaminated items should be placed in a designated container for chemically
contaminated solid waste.

o Liquid Waste: Solutions containing Apixaban-13C,d3 should be collected in a dedicated
liquid waste container. Do not mix with other incompatible chemical wastes.

Step 2: Proper Containment and Labeling
o Use Appropriate Containers:

o Waste containers must be in good condition, free of leaks, and made of a material
compatible with the chemical. Plastic containers are often preferred over glass to minimize
the risk of breakage.

o Containers must have a secure, tight-fitting lid and should be kept closed except when
adding waste.
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e Labeling:

o Affix a "Hazardous Waste" label, provided by your EHS department, to the container as
soon as the first drop of waste is added.

o The label must include:

The full chemical name: "Apixaban-13C,d3". Avoid abbreviations or chemical formulas.

The quantity of the waste.

The date of waste generation.

The location of origin (e.g., building and room number).

The name and contact information of the principal investigator.

The appropriate hazard pictograms (e.g., harmful/irritant).
Step 3: Storage Prior to Disposal

o Designated Storage Area: Store the labeled hazardous waste container in a designated,
secure area within the laboratory. This area should be away from general lab traffic.

e Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent the spread of material in case of a spill.

o Segregation of Incompatibles: Ensure that the Apixaban-13C,d3 waste is stored separately
from incompatible chemicals.

Step 4: Arranging for Disposal

o Contact EHS: Once the waste container is ready for pickup (typically when it is no more than
90% full), contact your institution's EHS office to schedule a waste collection.

o Documentation: Complete any necessary waste disposal forms as required by your EHS
department.
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» Professional Disposal: The EHS department will then arrange for the collection of the waste
by a licensed hazardous waste disposal company, which will transport it for final disposal,
typically via incineration.

Important Note on Isotope Labeling: Apixaban-13C,d3 is labeled with stable, non-radioactive
isotopes (Carbon-13 and Deuterium). Therefore, no special precautions for radioactivity are
required. The disposal procedure is dictated by the chemical hazards of the Apixaban molecule
itself.

Disposal Workflow Diagram

The following diagram illustrates the key decision points and steps in the proper disposal
process for Apixaban-13C,d3.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b590848?utm_src=pdf-body
https://www.benchchem.com/product/b590848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Apixaban-13C,d3 Disposal Workflow
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Caption: Workflow for the proper disposal of Apixaban-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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